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Compound of Interest

Compound Name: 4-Chloro-2,6-dimethoxypyrimidine

Cat. No.: B129315 Get Quote

This guide provides essential physicochemical data for 4-Chloro-2,6-dimethoxypyrimidine, a

chemical compound relevant to researchers, scientists, and professionals in drug development.

The information is presented to facilitate easy access and comparison for laboratory and

research applications.

Physicochemical Data
The fundamental molecular properties of 4-Chloro-2,6-dimethoxypyrimidine have been

determined and are summarized below. This data is critical for experimental design,

stoichiometric calculations, and analytical characterization.

Property Value

Molecular Formula C6H7ClN2O2[1][2][3]

Molecular Weight 174.58 g/mol [1][3]

Alternate Molecular Weight 174.581 g/mol [2]

Logical Relationship of Chemical Data
The relationship between the chemical name, its elemental composition (molecular formula),

and its calculated mass (molecular weight) is a foundational concept in chemistry. The following

diagram illustrates this direct correlation for 4-Chloro-2,6-dimethoxypyrimidine.
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Chemical Identity and Properties Relationship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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